2-[(4-bromo-2-formylphenoxy)methyl]benzonitrile

• IUPAC Name: 2-[(4-bromo-2-formylphenoxy)methyl]benzonitrile
• InChI: InChI=1S/C15H10BrNO2/c16-14-5-6-15(13(7-14)9-18)19-10-12-4-2-1-3-11(12)8-17/h1-7,9H,10H2
• InChI Key: VCXSLSDPKXOFGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)Br)C=O)C#N
• Molecular Formula: C15H10BrNO2
• Molecular Weight: 316.15 g/mol

Description

2-[(4-bromo-2-formylphenoxy)methyl]benzonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BFPNB and belongs to the family of benzyl ether nitriles. The unique chemical structure of BFPNB makes it a promising candidate for various research applications, including drug discovery, biochemical assays, and molecular imaging.

Mechanism of Action

The mechanism of action of BFPNB is not fully understood, but studies have shown that it interacts with specific enzymes and proteins in the body. BFPNB is believed to inhibit the activity of certain enzymes, which can lead to changes in cellular processes. BFPNB has also been shown to interact with specific receptors in the body, which can affect cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that BFPNB has several biochemical and physiological effects. BFPNB has been shown to inhibit the activity of enzymes involved in inflammation, which can be beneficial in treating inflammatory diseases. BFPNB has also been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy. Additionally, BFPNB has been shown to have neuroprotective effects, which can be beneficial in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BFPNB is its unique chemical structure, which makes it a promising candidate for various research applications. BFPNB is also relatively stable and can be easily synthesized in the laboratory. However, BFPNB has some limitations, including its low solubility in water, which can make it challenging to work with in certain experiments. Additionally, BFPNB can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are several future directions for research on BFPNB. One area of research is the development of new drugs based on the structure of BFPNB. Researchers are also exploring the potential of BFPNB as a molecular imaging agent for visualizing biological processes in living organisms. Additionally, researchers are investigating the potential of BFPNB in treating various diseases, including cancer and neurodegenerative diseases.
Conclusion:
In conclusion, BFPNB is a promising compound for various scientific research applications. Its unique chemical structure and potential therapeutic effects make it a valuable candidate for drug discovery and biochemical assays. While there are some limitations to working with BFPNB, ongoing research is exploring its potential in various areas, including molecular imaging and disease treatment.

Synthesis Methods

The synthesis of BFPNB involves a multi-step process that starts with the reaction between 4-bromo-2-formylphenol and 2-hydroxybenzyl alcohol. The resulting product is then subjected to a series of chemical reactions, including acylation, reduction, and nitrilation, to obtain the final product. The synthesis of BFPNB requires specialized laboratory equipment and expertise, making it a challenging process.

Scientific Research Applications

BFPNB has been extensively studied for its potential applications in scientific research. One of the key areas of research is drug discovery, where BFPNB is used as a lead compound to develop new drugs. BFPNB has also been used in biochemical assays to study the interaction between enzymes and substrates. Additionally, BFPNB has been used in molecular imaging to visualize biological processes in living organisms.